Cas no 1248712-59-5 (5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid)

5-Methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid is a fluorinated triazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The trifluoroethyl group enhances its metabolic stability and lipophilicity, while the triazole core offers robust chemical reactivity for further derivatization. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and materials science due to its ability to act as a building block for more complex structures. Its well-defined reactivity profile and compatibility with common synthetic methodologies make it a valuable reagent for researchers seeking to incorporate triazole motifs into target molecules.
5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid structure
1248712-59-5 structure
Product Name:5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1248712-59-5
MF:C6H6F3N3O2
MW:209.125951290131
CID:5565026
PubChem ID:62054895
Update Time:2025-08-05

5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(2,2,2-trifluoroethyl)-
    • 5-Methyl-1-(2,2,2-trifluoroethyl)-1h-1,2,3-triazole-4-carboxylic acid
    • 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C6H6F3N3O2/c1-3-4(5(13)14)10-11-12(3)2-6(7,8)9/h2H2,1H3,(H,13,14)
    • InChI Key: MBHQQXIJRAWHBX-UHFFFAOYSA-N
    • SMILES: N1(CC(F)(F)F)C(C)=C(C(O)=O)N=N1

5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Additional information on 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248712-59-5)

5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248712-59-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological properties. The presence of a trifluoromethyl group and a methyl substituent on the triazole ring imparts specific characteristics that make it a valuable candidate for various applications.

The chemical structure of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a 1H-1,2,3-triazole core with a carboxylic acid functional group at the 4-position. The trifluoromethyl group at the 1-position and the methyl group at the 5-position contribute to its unique physicochemical properties. These features include enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

Recent studies have highlighted the potential of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of specific enzymes involved in inflammatory pathways. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with key viral enzymes. This property is particularly relevant in light of the ongoing global health challenges posed by viral infections.

The synthesis of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step processes that leverage modern synthetic techniques such as click chemistry. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions has been particularly effective in constructing the triazole core efficiently and selectively. This synthetic approach not only ensures high yields but also allows for easy modification of the molecule to explore a wide range of derivatives with tailored properties.

In terms of pharmacokinetics and pharmacodynamics, 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid has shown favorable profiles in preclinical studies. Its high lipophilicity facilitates good absorption and distribution in biological systems. Furthermore, its metabolic stability ensures that it remains active for extended periods within the body. These properties are essential for developing effective therapeutic agents with minimal side effects.

The safety profile of 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid has been evaluated through extensive toxicity studies. Results indicate that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248712-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research continues to explore its full potential and refine its properties for clinical use.

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